N-(3-fluoro-4-methylphenyl)-2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-(2-oxo-3-piperidin-1-ylsulfonylpyridin-1-yl)acetamide
• InChI: InChI=1S/C19H22FN3O4S/c1-14-7-8-15(12-16(14)20)21-18(24)13-22-9-5-6-17(19(22)25)28(26,27)23-10-3-2-4-11-23/h5-9,12H,2-4,10-11,13H2,1H3,(H,21,24)
• InChI Key: UPDOOAVEIIQKBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C=CC=C(C2=O)S(=O)(=O)N3CCCCC3)F
• Molecular Formula: C19H22FN3O4S
• Molecular Weight: 407.5 g/mol

Description

N-(3-fluoro-4-methylphenyl)-2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C19H22FN3O4S and its molecular weight is 407.46. The purity is usually 95%.
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Scientific Research Applications

• Pharmacological Characterization of κ-Opioid Receptor Antagonists : Research on compounds with similar structural motifs, such as 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242), has been conducted to understand their affinity and selectivity for κ-opioid receptors, which could be relevant for the development of treatments for depression and addiction disorders (S. Grimwood et al., 2011).

• Anticonvulsant Activity : A series of compounds with structural similarities were evaluated for their anticonvulsant activity, providing insights into potential neurological applications. This research suggests a possible area of study for compounds with similar structural features in developing new treatments for epilepsy (J. Obniska et al., 2015).

• Antimicrobial and Antifungal Activities : Studies on N-substituted-2''-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives highlight their potential in addressing antimicrobial resistance, suggesting that similar compounds could be researched for their efficacy in combating bacterial and fungal infections (H. Khalid et al., 2014).

• Inhibition of Corrosion : Research on piperidine derivatives for the corrosion inhibition of iron suggests an application of similar compounds in materials science, particularly in protecting metals against corrosion. This application is critical in industrial settings to prolong the life of metal components and structures (S. Kaya et al., 2016).

• Cancer Research : The exploration of compounds with similar chemical structures for their potential as Aurora kinase inhibitors indicates a possible research direction in cancer therapy, focusing on the development of novel treatments through targeting specific cellular pathways involved in cancer progression (ロバート ヘンリー，ジェームズ, 2006).